Cas no 19355-98-7 ((4-isothiocyanatophenyl) 4-methylbenzoate)

• Product Name: (4-isothiocyanatophenyl) 4-methylbenzoate
• CAS No: 19355-98-7
• MF: C₁₅H₁₁NO₂S
• MW: 269.318342447281
• CID: 908058
• PubChem ID: 283153
• Update Time: 2025-04-19

(4-isothiocyanatophenyl) 4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• (4-isothiocyanatophenyl) 4-methylbenzoate
• 4-isothiocyanatophenyl 4-methylbenzoate
• AC1L5Y1F
• AC1Q60YK
• AG-J-59688
• AR-1G3012
• CTK4E1286
• NSC137464
• NSC-137464
• DTXSID90300526
• 19355-98-7

• Inchi： 1S/C15H11NO2S/c1-11-2-4-12(5-3-11)15(17)18-14-8-6-13(7-9-14)16-10-19/h2-9H,1H3
• InChI Key： GATDYRMHVRYQJD-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=CC=1)OC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 269.05113
• Monoisotopic Mass: 269.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• PSA: 38.66
• LogP: 3.94850